Cas no 61019-28-1 (4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol
• CAS No: 61019-28-1
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• MDL: MFCD01940469
• CID: 516724
• PubChem ID: 329819275
• Update Time: 2025-06-12

4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-amino-5-cyclohexyl-2,4-dihydro-
• 4-Amino-5-cyclohexyl-4H-[1,2,4]triazole-3-thiol
• 4-amino-5-cyclohexyl-1,2,4-triazole-3-thiol
• 4-amino-5-cyclohexyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 4-amino-5-cyclohexyl-3-mercapto-4(H)-1,2,4-triazole
• 5-Cyclohexyl-4-amino-3-mercapto-4H-1,2,4-triazole
• AC1M5PS0
• AC1Q54PN
• F2111-0059
• SBB038508
• STL302889
• 4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol
• SCHEMBL11807010
• MFCD01940469
• Z55982066
• EN300-03497
• 4-Amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl hydrosulfide, AldrichCPR
• 61019-28-1
• AKOS000116335
• 4-amino-3-cyclohexyl-1H-1,2,4-triazole-5-thione

• MDL： MFCD01940469
• Inchi： 1S/C8H14N4S/c9-12-7(10-11-8(12)13)6-4-2-1-3-5-6/h6H,1-5,9H2,(H,11,13)
• InChI Key： SAIDSKQFVRWPOQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCCCC2)N1N

Computed Properties

• Exact Mass: 198.09391764g/mol
• Monoisotopic Mass: 198.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.7Ų

4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol (CAS No. 61019-28-1)

The compound 4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol (CAS No. 61019-28-1) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with an amino group, a cyclohexyl ring, and a thiol functionality. This unique structure endows it with versatile chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both amino and thiol groups allows for diverse reactivity, enabling applications in drug design, catalysis, and polymer modification.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. Researchers are particularly intrigued by the potential of 4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol as a building block for novel therapeutics. Its cyclohexyl moiety enhances lipophilicity, which can improve membrane permeability—a critical factor in drug delivery systems. This aligns with current trends in personalized medicine and targeted therapy, where optimizing pharmacokinetics is paramount.

From an industrial perspective, CAS No. 61019-28-1 is gaining traction in the synthesis of high-performance polymers and corrosion inhibitors. The thiol group facilitates cross-linking reactions, contributing to the durability of coatings and adhesives. Additionally, its role in chelating metal ions has sparked interest in environmental applications, such as heavy metal remediation—a hot topic amid growing concerns about pollution and sustainability.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol, ensuring purity and consistency for research and commercial use. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under current regulations. As the scientific community explores greener synthetic routes, this compound’s potential in green chemistry initiatives is also under scrutiny.

Frequently asked questions about CAS No. 61019-28-1 include its solubility profile (notably in polar solvents like DMSO and ethanol), stability under varying pH conditions, and compatibility with common reagents. These queries reflect its practical utility in experimental settings. Furthermore, computational studies leveraging AI-driven molecular modeling are increasingly used to predict its interactions with biological targets, accelerating drug discovery pipelines.

In summary, 4-amino-5-cyclohexyl-4H-1,2,4-triazole-3-thiol represents a multifaceted compound with expanding applications across disciplines. Its structural features and adaptable chemistry position it as a valuable asset in addressing contemporary challenges in healthcare, industry, and environmental science.